(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone, also known as FTIM, is a novel compound that has received significant attention in the scientific community due to its potential applications in drug discovery and development. FTIM is a thiazepane derivative, which is a class of compounds that has been shown to possess a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties.
Scientific Research Applications
Biological Activities of Related Compounds
Compounds with a structure related to (7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone have been explored for their diverse biological activities. For instance, substituted thiophenes, which share a structural resemblance, exhibit a wide spectrum of biological activities. These activities range from antibacterial, antifungal, antioxidant, antivirus, antianxiety, antiprotozoal, insecticidal, antiproliferative, and herbicidal properties (Nagaraju et al., 2018). Additionally, polymeric thiophenes are utilized in applications such as thin-film transistors, organic field-effect transistors, organic light-emitting transistors, chemical sensors, and solar cells.
Synthesis and Characterization
The synthesis and characterization of similar compounds are crucial in understanding their potential applications. For example, the synthesis of a novel pyrrolo[1,2-c][1.3]benzodiazepine analogue of VPA-985, which has structural similarities, demonstrates the complexity and potential of such compounds in scientific research (Rotas et al., 2011). Furthermore, novel compounds like (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone have been synthesized and characterized, indicating the ongoing interest in this class of compounds for various applications (Shahana & Yardily, 2020).
Fluorination Techniques
Fluorination is a key aspect in the modification of such compounds, offering insights into their potential applications. Direct α-fluorination of ketones, including derivatives of thiophene, enhances their properties, which could be relevant for compounds like (7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone (Stavber et al., 2002).
Fluorinated Fluorophores
Fluorination of fluorophores, which could include derivatives of (7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone, substantially enhances their photostability and improves spectroscopic properties. This is demonstrated by the synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones, offering scalable access to novel precursors to fluorinated analogues of common fluorophores (Woydziak et al., 2012).
properties
IUPAC Name |
[7-(2-fluorophenyl)-1,4-thiazepan-4-yl]-thiophen-2-ylmethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNOS2/c17-13-5-2-1-4-12(13)14-7-8-18(9-11-21-14)16(19)15-6-3-10-20-15/h1-6,10,14H,7-9,11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOHMZKNNZOSRPV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2F)C(=O)C3=CC=CS3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNOS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(7-(2-Fluorophenyl)-1,4-thiazepan-4-yl)(thiophen-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.